Cas no 141042-27-5 ((1R,3S)-1,3,8-trihydroxy-6-methoxy-3-methyl-2,4-dihydro-1H-anthracene-9,10-dione)

• Product Name: (1R,3S)-1,3,8-trihydroxy-6-methoxy-3-methyl-2,4-dihydro-1H-anthracene-9,10-dione
• CAS No: 141042-27-5
• MF: C₁₆H₁₆O₆
• MW: 304.294645309448
• CID: 6644253
• PubChem ID: 14466820
• Update Time: 2024-03-02

(1R,3S)-1,3,8-trihydroxy-6-methoxy-3-methyl-2,4-dihydro-1H-anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-1,2,3,4-Tetrahydro-1,3,8-trihydroxy-6-methoxy-3-methyl-9,10-anthracenedione
• 141042-27-5
• DTXSID901130637
• CHEMBL2374920
• (1R,3S)-1,3,8-trihydroxy-6-methoxy-3-methyl-2,4-dihydro-1H-anthracene-9,10-dione

• Inchi： 1S/C16H16O6/c1-16(21)5-9-13(11(18)6-16)15(20)12-8(14(9)19)3-7(22-2)4-10(12)17/h3-4,11,17-18,21H,5-6H2,1-2H3/t11-,16+/m1/s1
• InChI Key： LRHFZXBVDMVFCW-BZNIZROVSA-N
• SMILES： O[C@@]1(C)CC2C(C3C=C(C=C(C=3C(C=2[C@@H](C1)O)=O)O)OC)=O

Computed Properties

• Exact Mass: 304.09468823g/mol
• Monoisotopic Mass: 304.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones